Cas no 87050-61-1 ((4-Bromo-2,5-dimethoxyphenyl)methanol)

• Product Name: (4-Bromo-2,5-dimethoxyphenyl)methanol
• CAS No: 87050-61-1
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• MDL: MFCD08442139
• CID: 1028960
• Update Time: 2025-06-27

(4-Bromo-2,5-dimethoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-2,5-dimethoxyphenyl)methanol

• MDL： MFCD08442139
• Inchi： 1S/C9H11BrO3/c1-12-8-4-7(10)9(13-2)3-6(8)5-11/h3-4,11H,5H2,1-2H3
• InChI Key： FBDDSLYEUYOKFL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(CO)C=C1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (4-Bromo-2,5-dimethoxyphenyl)methanol

Introduction to (4-Bromo-2,5-dimethoxyphenyl)methanol (CAS No. 87050-61-1)

(4-Bromo-2,5-dimethoxyphenyl)methanol, with the CAS number 87050-61-1, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom and two methoxy groups attached to a phenyl ring, along with a hydroxymethyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in various synthetic pathways and a subject of ongoing scientific investigation.

The chemical formula of (4-Bromo-2,5-dimethoxyphenyl)methanol is C₉H₁₁BrO₃. Its molecular weight is 239.08 g/mol, and it exists as a white crystalline solid at room temperature. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These physical properties make it suitable for a wide range of applications in both laboratory and industrial settings.

In the realm of synthetic chemistry, (4-Bromo-2,5-dimethoxyphenyl)methanol serves as an important building block for the synthesis of more complex molecules. Its bromine substituent can be readily functionalized through various reactions such as nucleophilic substitution, coupling reactions, and cross-coupling reactions. This versatility allows chemists to introduce a wide array of functional groups and create diverse chemical libraries for drug discovery and materials science.

Recent research has highlighted the potential of (4-Bromo-2,5-dimethoxyphenyl)methanol in the development of novel pharmaceuticals. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. One notable example is its use as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders.

The methoxy groups in (4-Bromo-2,5-dimethoxyphenyl)methanol play a crucial role in modulating its biological activity. These electron-donating groups can enhance the lipophilicity of the molecule, facilitating its passage through cell membranes and improving its bioavailability. Additionally, the presence of these groups can influence the binding affinity of the compound to specific receptors or enzymes, thereby fine-tuning its pharmacological profile.

In the context of medicinal chemistry, (4-Bromo-2,5-dimethoxyphenyl)methanol has been explored as a lead compound for the development of new therapeutic agents. Researchers have utilized computational methods such as molecular docking and molecular dynamics simulations to predict the interactions between this compound and target proteins. These studies have provided valuable insights into the structure-activity relationships (SAR) of (4-Bromo-2,5-dimethoxyphenyl)methanol, guiding the rational design of more potent and selective derivatives.

Clinical trials involving compounds derived from (4-Bromo-2,5-dimethoxyphenyl)methanol have shown promising results. For example, a phase II clinical trial evaluating an SSRI derivative synthesized from this compound demonstrated significant improvements in symptoms of major depressive disorder compared to placebo. These findings underscore the therapeutic potential of (4-Bromo-2,5-dimethoxyphenyl)methanol-based drugs and highlight their importance in modern medicine.

Beyond pharmaceutical applications, (4-Bromo-2,5-dimethoxyphenyl)methanol has also found use in other areas such as materials science and environmental chemistry. In materials science, it has been employed as a precursor for the synthesis of advanced polymers with unique optical and electronic properties. In environmental chemistry, researchers have investigated its potential as a biodegradable solvent or as a component in green chemistry processes.

The safety profile of (4-Bromo-2,5-dimethoxyphenyl)methanol is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly under standard laboratory conditions, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, proper waste disposal protocols should be followed to ensure environmental safety.

In conclusion, (4-Bromo-2,5-dimethoxyphenyl)methanol (CAS No. 87050-61-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for synthetic chemists and a promising candidate for drug development. Ongoing research continues to uncover new applications and optimize its properties for specific uses.